![molecular formula C11H12N2O B1330546 (1-Benzyl-1H-imidazol-2-yl)methanol CAS No. 5376-10-3](/img/structure/B1330546.png)
(1-Benzyl-1H-imidazol-2-yl)methanol
Overview
Description
“(1-Benzyl-1H-imidazol-2-yl)methanol” is a chemical compound with the molecular formula C11H12N2O . It is a heterocyclic compound .
Synthesis Analysis
There are several methods for the synthesis of “(1-Benzyl-1H-imidazol-2-yl)methanol”. One method involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine . Another method involves the treatment of N-BENZYLAMINOACETALDEHYDE DIETHYL ACETAL .Molecular Structure Analysis
The molecular structure of “(1-Benzyl-1H-imidazol-2-yl)methanol” consists of a benzyl group attached to an imidazole ring, which is further attached to a methanol group .Physical And Chemical Properties Analysis
“(1-Benzyl-1H-imidazol-2-yl)methanol” is a solid compound . It has a molecular weight of 188.23 . Its melting point is 89-92°C, and its predicted boiling point is 354.9±25.0 °C . The compound has a predicted density of 1.13±0.1 g/cm3 .Scientific Research Applications
Antibacterial Activity
Imidazole derivatives, including (1-Benzyl-1H-imidazol-2-yl)methanol , have been reported to exhibit antibacterial properties. These compounds can be designed to target specific bacterial strains and are valuable in the development of new antibiotics .
Antifungal Activity
Similar to their antibacterial properties, some imidazole derivatives also show antifungal activity. This makes them useful in the treatment of fungal infections and in the development of antifungal drugs .
Anti-inflammatory Properties
Imidazole compounds have been found to possess anti-inflammatory effects, which could be beneficial in treating conditions like arthritis or other inflammatory diseases .
Antitumor Applications
Research has indicated that certain imidazole derivatives can have antitumor properties, making them potential candidates for cancer therapy .
Antidiabetic Effects
Some studies suggest that imidazole derivatives may have applications in managing diabetes, possibly through the modulation of insulin release or glucose metabolism .
Anti-allergic Potential
The anti-allergic effects of imidazole compounds could be explored for the treatment of allergic reactions and related conditions .
Antiviral Capabilities
Imidazole derivatives may also play a role in antiviral therapies, potentially offering new ways to combat viral infections .
Antioxidant Properties
These compounds might also serve as antioxidants, helping to protect cells from oxidative stress and related damage .
Safety and Hazards
properties
IUPAC Name |
(1-benzylimidazol-2-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O/c14-9-11-12-6-7-13(11)8-10-4-2-1-3-5-10/h1-7,14H,8-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGIKRGDBBXWNRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CN=C2CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50309838 | |
Record name | (1-Benzyl-1H-imidazol-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50309838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Benzyl-1H-imidazol-2-yl)methanol | |
CAS RN |
5376-10-3 | |
Record name | 5376-10-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=217336 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (1-Benzyl-1H-imidazol-2-yl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50309838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1-benzyl-1H-imidazol-2-yl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.